2-Chloro-5-isopropylthiazole

• IUPAC Name: 2-chloro-5-propan-2-yl-1,3-thiazole
• InChI: InChI=1S/C6H8ClNS/c1-4(2)5-3-8-6(7)9-5/h3-4H,1-2H3
• InChI Key: QOLXVVIGZJMGGB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CN=C(S1)Cl
• Molecular Formula: C6H8ClNS
• Molecular Weight: 161.65 g/mol

Description

2-Chloro-5-isopropylthiazole is a chemical compound with the molecular formula C7H8ClNO2S. It is also known by its IUPAC name 2-Chloro-5-isopropyl-1,3-thiazole-4-carboxylic acid. It has an average mass of 205.662 Da and a monoisotopic mass of 204.996429 Da.

Synthesis Analysis

The synthesis of thiazole derivatives, including 2-Chloro-5-isopropylthiazole, involves various methods such as intramolecular cyclization, (4+1)-heterocyclization, (3+2)-heterocyclization, and syntheses by ring transformations. Isothiazoles can also be synthesized by ring functionalization reactions, including nucleophilic substitution, cross-coupling, and side-chain functionalization.

Molecular Structure Analysis

The molecular structure of 2-Chloro-5-isopropylthiazole consists of a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. The structure is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Physical And Chemical Properties Analysis

2-Chloro-5-isopropylthiazole is a crystal or liquid that is white to pale yellow or colorless to pale yellow. It has a molecular weight of 168.04 and a boiling point of 108-110°C. It is insoluble in water but soluble in dichloromethane, chloroform, and carbon tetrachloride.

Scientific Research Applications

Synthesis and Chemical Properties

• Alkyl-2-nitraminothiazoles, including compounds related to 2-Chloro-5-isopropylthiazole, have been synthesized and studied for their stability and crystalline nature (Kasman & Taurins, 1956).
• Research on the synthesis of novel 2-substituted-5-[isopropylthiazole] derivatives indicates their potential as antimicrobial and antitubercular agents, with some derivatives showing considerable potency (Kumar et al., 2010).

Applications in Agriculture and Environmental Sciences

• 2-Cyano-3-(2-chlorothiazol-5-yl)methylaminoacrylates, related to 2-Chloro-5-isopropylthiazole, exhibit significant herbicidal activities, offering a novel class of herbicides (Wang et al., 2004).
• Studies on fungicidal activity against rice sheath blight demonstrated that certain 2-alkyl (alkythio)-5-pyrazolyl-1,3,4-oxadiazoles (thiadiazoles) show high effectiveness, suggesting potential agricultural applications (Chen, Li, & Han, 2000).

Pharmacological Research

• Research on 4-isopropylthiazole-2-carbohydrazide analogs and derived clubbed oxadiazole-thiazole and triazole-thiazole derivatives revealed promising antibacterial, antifungal, and antitubercular properties, highlighting the potential of isopropylthiazole derivatives in pharmacology (Mallikarjuna et al., 2009).

Biomedical Research

• Synthesis and evaluation of novel 4-isopropyl thiazole-based sulfonyl derivatives showed significant antimicrobial and antitubercular activities, reinforcing the potential medical applications of these compounds (Kumar, Prasad, & Chandrashekar, 2013).

Safety and Hazards

2-Chloro-5-isopropylthiazole can cause severe skin burns and eye damage, and it may cause respiratory irritation. In case of contact with eyes or skin, it is recommended to rinse immediately with plenty of water and seek medical attention. If inhaled or swallowed, immediate medical attention is required.

Future Directions

While specific future directions for 2-Chloro-5-isopropylthiazole are not available, thiazole derivatives, in general, have been the subject of intensive research due to their wide range of biological activities. Researchers are actively engaged in designing new biologically active thiazole derivatives. This suggests that there is potential for further exploration and development of 2-Chloro-5-isopropylthiazole and related compounds in the future.